Cas no 1038338-13-4 (1-(2-aminopropoxy)-2-methoxyethane)

• Product Name: 1-(2-aminopropoxy)-2-methoxyethane
• CAS No: 1038338-13-4
• MF: C₆H₁₅NO₂
• MW: 133.18880200386
• CID: 5185923
• PubChem ID: 43184365
• Update Time: 2026-03-05

1-(2-aminopropoxy)-2-methoxyethane Chemical and Physical Properties

Names and Identifiers

• 2-Propanamine, 1-(2-methoxyethoxy)-
• 1-(2-aminopropoxy)-2-methoxyethane

• Inchi： 1S/C6H15NO2/c1-6(7)5-9-4-3-8-2/h6H,3-5,7H2,1-2H3
• InChI Key： CMXIILNXYHCYPP-UHFFFAOYSA-N
• SMILES： C(OCCOC)C(N)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-(2-aminopropoxy)-2-methoxyethane

Introduction to 1-(2-Aminopropoxy)-2-Methoxyethane (CAS No. 1038338-13-4)

1-(2-Aminopropoxy)-2-methoxyethane, also known by its CAS number 1038338-13-4, is a versatile organic compound with significant applications in the fields of chemical biology and pharmaceutical research. This compound is characterized by its unique structure, which includes an amino group and an ether linkage, making it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The chemical structure of 1-(2-Aminopropoxy)-2-methoxyethane consists of a central methoxyethyl moiety connected to a 2-aminopropoxy group. This configuration imparts specific physical and chemical properties that are crucial for its use in various synthetic pathways. The presence of the amino group allows for further functionalization, while the ether linkage provides stability and solubility characteristics that are beneficial in both laboratory and industrial settings.

Recent research has highlighted the potential of 1-(2-Aminopropoxy)-2-methoxyethane in the development of novel therapeutic agents. For instance, studies have shown that this compound can serve as a building block for the synthesis of compounds with anti-inflammatory and anti-cancer properties. The ability to introduce additional functional groups through the amino moiety enables the creation of a wide range of derivatives with tailored biological activities.

In the context of drug discovery, 1-(2-Aminopropoxy)-2-methoxyethane has been utilized as a key intermediate in the synthesis of small molecules targeting specific biological pathways. One notable application is its use in the development of inhibitors for enzymes involved in cancer progression, such as kinases and proteases. These inhibitors have shown promising results in preclinical studies, demonstrating their potential as lead compounds for further optimization and clinical evaluation.

Beyond its role in pharmaceutical research, 1-(2-Aminopropoxy)-2-methoxyethane has also found applications in materials science and polymer chemistry. Its unique combination of functional groups makes it suitable for the synthesis of polymers with enhanced properties, such as improved mechanical strength and thermal stability. These polymers have potential uses in various industries, including electronics, coatings, and biomedical devices.

The synthesis of 1-(2-Aminopropoxy)-2-methoxyethane typically involves multi-step processes that ensure high purity and yield. Common synthetic routes include nucleophilic substitution reactions and coupling reactions, which are optimized to minimize side products and maximize efficiency. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), are employed to characterize the final product and confirm its identity.

In terms of safety and handling, it is important to note that while 1-(2-Aminopropoxy)-2-methoxyethane is not classified as a hazardous material, standard laboratory practices should be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and working under well-ventilated conditions to minimize exposure risks.

The ongoing research into the applications of 1-(2-Aminopropoxy)-2-methoxyethane continues to expand its utility across multiple scientific disciplines. As new synthetic methods and biological targets are discovered, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic solutions.